Cas no 2137717-16-7 (Carbamic acid, N-[[4-(2-oxopropyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[[4-(2-oxopropyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester
• CAS No: 2137717-16-7
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5294572
• Update Time: 2025-05-22

Carbamic acid, N-[[4-(2-oxopropyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[4-(2-oxopropyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18N2O3S/c1-8(15)5-9-7-18-10(14-9)6-13-11(16)17-12(2,3)4/h7H,5-6H2,1-4H3,(H,13,16)
• InChI Key： DFNPTHIZAAHUJV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=NC(CC(=O)C)=CS1

Additional information on Carbamic acid, N-[[4-(2-oxopropyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[[4-(2-Oxopropyl)-2-Thiazolyl]Methyl]-, 1,1-Dimethylethyl Ester (CAS No. 2137717-16-7)

The compound Carbamic acid, N-[[4-(2-oxopropyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 2137717-16-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a thiazole ring system with a carbamate functional group. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its versatility in organic synthesis and its ability to participate in various chemical reactions. The presence of the 2-oxopropyl group further enhances the compound's reactivity and selectivity in biological systems.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. Its role as a building block in the development of novel drugs and pesticides has been extensively explored. For instance, researchers have utilized this compound to synthesize derivatives with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. These advancements underscore the importance of this compound in modern drug discovery pipelines.

The structural features of Carbamic acid, N-[[4-(2-oxopropyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester make it particularly suitable for applications in agrochemicals. Its ability to inhibit specific enzymes involved in plant defense mechanisms has been leveraged to develop more effective pesticides. Moreover, the compound's stability under various environmental conditions ensures its suitability for large-scale agricultural use.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the reaction of thiazole derivatives with carbamate precursors. The optimization of reaction conditions has been a focus of recent research efforts, with studies demonstrating that the use of microwave-assisted synthesis can significantly improve yield and purity. Such innovations not only enhance the efficiency of production but also contribute to the sustainability of chemical manufacturing processes.

The biological activity of Carbamic acid, N-[[4-(2-oxopropyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester has been extensively studied in vitro and in vivo models. Experimental results indicate that this compound exhibits potent inhibitory effects on key enzymes associated with inflammatory pathways. These findings suggest its potential as a therapeutic agent for treating inflammatory diseases such as arthritis and cardiovascular disorders.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its impact on ecosystems. Studies reveal that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its long-term environmental footprint. This characteristic is particularly important for regulatory compliance and sustainable chemical management practices.

In conclusion, Carbamic acid, N-[[4-(2-oxopropyl)-2-thiazolyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 2137717-16-7) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure enables diverse applications across multiple industries while maintaining compatibility with environmental sustainability goals. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both pharmaceutical and agrochemical innovations.